[1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride

• IUPAC Name: (1-methyl-3-pyridin-2-ylpyrazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H12N4.2ClH/c1-14-7-8(6-11)10(13-14)9-4-2-3-5-12-9;;/h2-5,7H,6,11H2,1H3;2*1H
• InChI Key: NZHQAHDCASCXCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=CC=N2)CN.Cl.Cl
• Molecular Formula: C10H14Cl2N4
• Molecular Weight: 261.15 g/mol

Description

[1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride is a synthetic compound that has gained significant attention from researchers due to its potential applications in the field of medicinal chemistry. This compound is also known as MPMP and has been studied extensively for its ability to inhibit certain enzymes and receptors in the body.

Scientific Research Applications

Anticonvulsant Agents

Schiff bases derived from 3-aminomethyl pyridine, a compound structurally related to "[1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride," have been synthesized and screened for anticonvulsant activity. These compounds, including variations like N-(2-chlorobenzylidene) (pyridin-3-yl) methanamine and others, demonstrated significant protection against seizures in various models, showcasing potential as anticonvulsant agents (Pandey & Srivastava, 2011).

Photocytotoxicity and Cellular Imaging

Iron(III) complexes featuring phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, among others, have shown unprecedented photocytotoxicity under red light to various cell lines through apoptosis, generating reactive oxygen species. These complexes, including modifications like (anthracen-9-yl)-N,N-bis[(pyridin-2-yl)methyl]methanamine, were ingested in the nucleus of HeLa and HaCaT cells, suggesting their application in cellular imaging and as a novel approach to cancer treatment (Basu et al., 2014).

Methane Monooxygenase Models

Diiron(III) complexes with tridentate 3N ligands, including bis(pyridin-2-ylmethyl)amine and N -((6-methylpyridin-2-yl-)methyl)(pyridin-2-yl)methanamine, have been studied as functional models for methane monooxygenases. These complexes displayed efficient catalysis for selective hydroxylation of alkanes, indicating their relevance in modeling and potentially influencing the biochemical processes related to methane conversion (Sankaralingam & Palaniandavar, 2014).

Ambient-Temperature Synthesis

Research on the ambient-temperature synthesis of compounds structurally related to "[1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride," such as (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, has been reported. This highlights the chemical versatility and potential for facile synthesis methodologies that can be applied in developing novel compounds for various research applications (Becerra, Cobo, & Castillo, 2021).